Cas no 2229205-37-0 (tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate)

• Product Name: tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate
• CAS No: 2229205-37-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5174610
• PubChem ID: 137964633
• Update Time: 2025-06-09

tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate

• Inchi： 1S/C12H18O3/c1-5-6-12(7-8-14-9-12)10(13)15-11(2,3)4/h1H,6-9H2,2-4H3
• InChI Key： XQVIIKGLYYYUCO-UHFFFAOYSA-N
• SMILES： O1CCC(CC#C)(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate

Comprehensive Overview of tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate (CAS No. 2229205-37-0)

The compound tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate (CAS No. 2229205-37-0) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a tert-butyl ester group and a prop-2-yn-1-yl substituent, makes it a valuable building block for the development of complex molecules. Researchers and chemists frequently search for this compound due to its applications in click chemistry, drug discovery, and material science. The growing interest in sustainable chemistry and green synthesis has further amplified its relevance, as it can be used in eco-friendly reaction pathways.

One of the key reasons for the popularity of tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate is its role in heterocyclic chemistry. The oxolane (tetrahydrofuran) ring in its structure is a common motif in bioactive molecules, contributing to its utility in designing new therapeutic agents. Recent trends in AI-driven drug design and computational chemistry have also highlighted the importance of such intermediates, as they serve as scaffolds for virtual screening and molecular modeling. Users often inquire about its synthesis methods, purity standards, and supplier availability, reflecting its demand in both academic and industrial settings.

In addition to its pharmaceutical applications, tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate is gaining attention in the field of advanced materials. Its alkyne functionality (prop-2-yn-1-yl) allows for facile modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This property is particularly valuable for creating polymer networks, bioconjugates, and nanomaterials. With the rise of nanotechnology and smart materials, researchers are exploring its potential in surface functionalization and covalent organic frameworks (COFs).

The compound’s tert-butyl ester group also plays a critical role in its stability and reactivity. This moiety is often used as a protecting group in multi-step syntheses, enabling selective transformations without interfering with other functional groups. Questions about its deprotection conditions and compatibility with other reagents are common among synthetic chemists. Furthermore, its compatibility with flow chemistry and continuous manufacturing processes aligns with the industry’s shift toward process intensification and cost-effective production.

From a commercial perspective, tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate is available in various grades, including research-grade, GMP-grade, and custom synthesis options. Suppliers often highlight its high purity (>98%) and batch consistency, which are critical for reproducible results in preclinical studies and scale-up projects. The compound’s CAS No. 2229205-37-0 is frequently used in patent literature and regulatory filings, underscoring its importance in intellectual property and compliance documentation.

In summary, tert-butyl 3-(prop-2-yn-1-yl)oxolane-3-carboxylate (CAS No. 2229205-37-0) is a multifaceted compound with broad applications in drug development, material science, and industrial chemistry. Its structural features, such as the oxolane ring and alkyne group, make it a sought-after intermediate for innovative research. As the scientific community continues to explore sustainable synthetic routes and high-throughput methodologies, this compound is poised to remain a key player in advancing chemical innovation.